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Compound of Interest

Compound Name: 4-Nitrohippuric acid

Cat. No.: B145952 Get Quote

Introduction: A Proactive Approach to Safety
4-Nitrohippuric acid (CAS No. 2645-07-0) is a nitroaromatic compound utilized in various

research and development applications, including as a substrate for certain enzymes and in the

synthesis of more complex molecules. While its full toxicological profile has not been

exhaustively studied, its chemical structure—containing a nitroaromatic ring and a carboxylic

acid moiety—necessitates a cautious and well-informed approach to its handling. This guide

provides a detailed framework for the safe use of 4-Nitrohippuric acid, grounded in

established principles of chemical safety and data from structurally related compounds. It is

intended for researchers, scientists, and drug development professionals who may work with

this compound. The protocols and recommendations herein are designed to be self-validating

systems, promoting a culture of safety and scientific integrity.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards associated with 4-Nitrohippuric acid is the

cornerstone of its safe handling. While specific data for this compound is limited, information

from its structural analogs, particularly p-Nitrobenzoic acid, provides valuable insights into its

potential toxicological profile.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Nitrohippuric acid is provided in

the table below.
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Property Value Source

Chemical Formula C₉H₈N₂O₅ PubChem

Molecular Weight 224.17 g/mol PubChem

Appearance Yellow powder/granules PubChem, ChemicalBook

Melting Point 131-133 °C (lit.) ChemicalBook

Solubility
Slightly soluble in water (1 to 5

mg/mL at 22 °C)
PubChem

Reactivity

Acts as a weak acid. The nitro

group is electron-withdrawing,

influencing the reactivity of the

aromatic ring.

ChemicalBook

Toxicological Profile (Inferred from Analogs)
As of the date of this publication, no specific occupational exposure limits (OELs), such as a

Permissible Exposure Limit (PEL) from OSHA or a Recommended Exposure Limit (REL) from

NIOSH, have been established for 4-Nitrohippuric acid. The toxicological properties have not

been fully investigated. However, studies on the structurally related compound p-Nitrobenzoic

acid indicate potential for systemic toxicity.

In a comprehensive study by the National Toxicology Program, p-Nitrobenzoic acid

administered to rats and mice in feed resulted in:

Hematological effects: Decreased erythrocyte count, hemoglobin, and hematocrit, with an

increase in methemoglobin, suggesting effects on red blood cells.

Organ toxicity: Increased spleen weights, congestion of the spleen, hypertrophy and

hyperplasia of the thyroid gland, and atrophy of the testis were observed.

Based on these findings, it is prudent to assume that 4-Nitrohippuric acid may pose similar

risks, and appropriate precautions should be taken to avoid exposure. The primary routes of

exposure are inhalation of dust, skin contact, eye contact, and ingestion.
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Environmental Hazards
Nitroaromatic compounds, as a class, are known for their environmental persistence. The

electron-withdrawing nature of the nitro group makes the aromatic ring resistant to aerobic

biodegradation. These compounds can be toxic to aquatic life and may not be effectively

removed by standard wastewater treatment processes. Therefore, release of 4-Nitrohippuric
acid into the environment must be strictly avoided.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, starting with engineering controls

and supplemented by appropriate PPE.

Engineering Controls
Ventilation: All work with solid 4-Nitrohippuric acid that may generate dust, such as

weighing or transferring, should be conducted in a certified chemical fume hood or a powder

containment hood to minimize inhalation exposure.

Designated Work Area: Establish a designated area for working with 4-Nitrohippuric acid.

This area should be clearly marked and equipped with the necessary safety equipment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Nitrohippuric acid:

Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required. A

face shield should be worn in situations where there is a higher risk of splashing or dust

generation.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.

Gloves should be inspected for any signs of degradation or puncture before use and

changed regularly, or immediately if contaminated.
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Body Protection: A laboratory coat should be worn to prevent skin contact. In situations with

a higher risk of contamination, a chemically resistant apron or coveralls may be necessary.

Respiratory Protection: In the absence of adequate engineering controls or during

emergency situations, a NIOSH-approved respirator with a particulate filter (for dust) or an

organic vapor/acid gas cartridge may be required. All respirator use must be in accordance

with a comprehensive respiratory protection program that meets OSHA standard 29 CFR

1910.134.

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical to prevent accidental exposure

and maintain the integrity of the compound.

General Handling Procedures
Preparation: Before beginning work, ensure that the work area is clean and all necessary

safety equipment, including PPE and spill cleanup materials, is readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations in a chemical fume

hood or other ventilated enclosure to minimize dust generation.

Avoid Contamination: Use dedicated spatulas and other equipment for handling 4-
Nitrohippuric acid. Avoid contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage Requirements
Container: Store 4-Nitrohippuric acid in a tightly sealed, clearly labeled container.

Location: Store in a cool, dry, well-ventilated area away from incompatible materials.

Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases, and

sources of ignition. As a nitrated amide and organic acid, it can react with azo and diazo

compounds to generate toxic gases, and with strong reducing agents to form flammable

gases.
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Emergency Procedures
Rapid and appropriate response to accidental exposure or spills is crucial.

Accidental Exposure

Click to download full resolution via product page

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give 2-4 cupfuls of water or milk to drink. Seek immediate medical attention.

Spill Response Protocol
Evacuate and Secure: Evacuate non-essential personnel from the spill area. Eliminate all

sources of ignition.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE, including respiratory protection if necessary.

Containment (Solid Spill): For a solid spill, carefully dampen the material with 60-70%

ethanol to minimize dust generation.

Cleanup: Use absorbent paper dampened with 60-70% ethanol to pick up the spilled

material. Alternatively, carefully sweep or vacuum the material and place it into a suitable,

labeled container for disposal.
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Decontamination: Wash the spill area with a 60-70% ethanol solution followed by soap and

water.

Waste Disposal: Place all contaminated materials, including absorbent paper and PPE, into

a sealed, labeled container for hazardous waste disposal.

Waste Disposal
Proper disposal of 4-Nitrohippuric acid and its containers is essential to prevent

environmental contamination. All waste must be handled in accordance with local, state, and

federal regulations.

Click to download full resolution via product page

Disposal Protocol
Waste Collection: Collect all waste containing 4-Nitrohippuric acid, whether solid or in

solution, in a designated hazardous waste container. Do not mix with incompatible waste

streams.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the full

chemical name: "4-Nitrohippuric acid".

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from general laboratory traffic.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not dispose of 4-Nitrohippuric acid down

the drain or in the regular trash.

Conclusion
While 4-Nitrohippuric acid is a valuable compound in research, its potential hazards

necessitate a proactive and informed approach to safety. By implementing the engineering

controls, personal protective equipment, and handling protocols outlined in this guide,

researchers can minimize their risk of exposure and ensure a safe laboratory environment. The
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principles of scientific integrity and trustworthiness demand that we not only pursue new

knowledge but also do so with the utmost respect for the safety of ourselves, our colleagues,

and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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